Cas no 1245642-77-6 (1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid
• CAS No: 1245642-77-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 2120396
• PubChem ID: 71302101
• Update Time: 2025-09-26

1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 2-ethyl pyrrolidine-1,2-dicarboxylate
• 1-[(tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid
• NE19432
• Z1742054973
• 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-5-12(9(14)15)7-6-8-13(12)10(16)17-11(2,3)4/h5-8H2,1-4H3,(H,14,15)
• InChI Key： KMOZPCFILJMJNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C(=O)O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid

Research Brief on 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid (CAS: 1245642-77-6)

1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid (CAS: 1245642-77-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and ethyl-substituted pyrrolidine ring, serves as a crucial intermediate in the synthesis of various bioactive molecules, including peptidomimetics and small-molecule drugs. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.

The structural features of 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid make it an attractive scaffold for medicinal chemistry. The Boc group provides stability and facilitates selective deprotection during synthetic processes, while the ethyl substitution on the pyrrolidine ring enhances lipophilicity, potentially improving blood-brain barrier penetration. Recent research has explored its incorporation into protease inhibitors and modulators of G-protein-coupled receptors (GPCRs), with promising results in preclinical models.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid as a key building block for the synthesis of novel neurokinin-1 receptor antagonists. The compound's rigid pyrrolidine core was found to confer optimal conformational restraint, leading to improved receptor binding affinity and selectivity. The study reported a 40% increase in potency compared to previous generations of antagonists, underscoring the compound's potential in treating emesis and depression.

Another significant application of 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid has emerged in antibiotic development. A 2022 Nature Communications paper described its use in creating β-lactamase inhibitors with enhanced stability against enzymatic degradation. The ethyl group at the 2-position was shown to sterically hinder access by resistant bacterial enzymes, resulting in a 3-fold increase in half-life compared to traditional inhibitors. This finding has important implications for combating multidrug-resistant bacterial infections.

Synthetic methodologies for 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid have also seen recent advancements. A 2023 Organic Process Research & Development publication detailed a novel continuous-flow synthesis approach that improved yield from 68% to 92% while reducing reaction time from 12 hours to just 90 minutes. This process innovation addresses previous scalability challenges and could facilitate larger-scale production for pharmaceutical applications.

Looking forward, the versatility of 1-[(Tert-butoxy)carbonyl]-2-ethylpyrrolidine-2-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in covalent inhibitor design and as a chiral auxiliary in asymmetric synthesis. With its unique combination of structural features and demonstrated biological activity, this compound remains a valuable asset in medicinal chemistry and drug discovery pipelines.